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Compound of Interest

Compound Name: 1-Bromo-pent-2-ene

Cat. No.: B12366868

An In-Depth Technical Guide to the Physical Properties of 1-Bromo-pent-2-ene: Boiling Point
and Density

This technical guide provides a comprehensive overview of the key physical properties of 1-
Bromo-pent-2-ene, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development who require accurate physical
data and detailed experimental methodologies. This document summarizes quantitative data in
a structured format, outlines protocols for experimental determination, and includes visual
workflows to illustrate the procedures.

Physical Properties of 1-Bromo-pent-2-ene

1-Bromo-pent-2-ene, predominantly in its trans-isomeric form, is a chemical compound with
the linear formula C2HsCH=CHCH_:Br. The physical characteristics of this compound are crucial
for its handling, application in synthesis, and purification processes.

Quantitative Data Summary

The boiling point and density of 1-Bromo-pent-2-ene are summarized in the table below.
These values are critical for predicting the compound's behavior under various experimental
conditions.
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Physical Property Value Conditions
- ) at standard atmospheric
Boiling Point 122 °C
pressure
Density 1.26 g/mL at 25 °C

Data sourced from literature values.[1]

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling point and density requires precise experimental techniques.
The following sections detail the standard methodologies for these measurements.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[2] Several methods can be employed for its determination, including the micro-reflux
method, which is suitable for small sample volumes.[3][4]

Protocol: Micro-Reflux Method

o Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid
sample into a small test tube. Add a small magnetic stir bar to ensure smooth boiling.[4]

e Apparatus Setup:
o Clamp the test tube securely within a heating block on a hot plate stirrer.

o Insert a thermometer into the test tube, ensuring the thermometer bulb is positioned about
1 cm above the liquid's surface.[3]

e Heating and Observation:

o Begin gentle stirring and heating of the sample.
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o Observe the liquid until it begins to boil and a ring of condensing vapor (refluxing) is visible
on the inner wall of the test tube.[3] The thermometer bulb should be at the level of this
ring for an accurate measurement.

» Data Recording:

o Once the liquid is gently refluxing, the temperature reading on the thermometer will
stabilize. This stable temperature is the boiling point of the liquid.[3]

o ltis crucial to record the barometric pressure, as boiling point varies with atmospheric
pressure.[2]

o Replication: For accuracy, the determination should be repeated at least once with a fresh
sample.[4]

Determination of Density

Density is an intrinsic physical property defined as the mass of a substance per unit volume.[5]
The volumetric method is a straightforward and common technique for determining the density
of a liquid.

Protocol: Volumetric Method

Initial Mass Measurement: Weigh a clean, dry graduated cylinder on a digital balance and
record its mass.[6][7]

e Volume Measurement: Carefully pour a specific volume of the liquid (e.g., 10-25 mL) into the
graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.[7]

o Final Mass Measurement: Weigh the graduated cylinder containing the liquid and record the
combined mass.[6][7]

e Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder
from the combined mass.[7]

o Calculate the density using the formula: Density = Mass / Volume.[5]
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o Temperature and Replication: Record the temperature of the liquid, as density is
temperature-dependent.[5] Repeat the procedure multiple times to ensure the precision and
accuracy of the results.[7]

Visualization of Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the
experimental protocols described above.

Caption: Workflow for Boiling Point Determination via Micro-Reflux.

Caption: Workflow for Density Determination via Volumetric Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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